Cas no 866725-84-0 (3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

3-(Benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one is a structurally complex quinoline derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a benzenesulfonyl group at the 3-position and a 4-methylbenzyl substituent at the 1-position, contributing to its unique electronic and steric properties. The 6-methoxy moiety enhances solubility and may influence binding interactions in biological systems. This scaffold is of interest for its potential as a pharmacophore in drug discovery, particularly for targeting enzymes or receptors where quinoline-based structures are active. Its well-defined synthetic pathway allows for further derivatization, making it a versatile intermediate for research and development.
3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one structure
866725-84-0 structure
Product Name:3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
CAS No:866725-84-0
MF:C24H21NO4S
MW:419.49284529686
CID:5910589
PubChem ID:2136734
Update Time:2025-06-09

3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]quinolin-4-one
    • 866725-84-0
    • 3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
    • F1604-0385
    • 6-methoxy-1-(4-methylbenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
    • AKOS001838859
    • 3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
    • Inchi: 1S/C24H21NO4S/c1-17-8-10-18(11-9-17)15-25-16-23(30(27,28)20-6-4-3-5-7-20)24(26)21-14-19(29-2)12-13-22(21)25/h3-14,16H,15H2,1-2H3
    • InChI Key: WKSZNIRQUJNYFB-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(C)C=C2)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

  • Exact Mass: 419.11912932g/mol
  • Monoisotopic Mass: 419.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 72.1Ų

3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1604-0385-2μmol
3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
866725-84-0 90%+
2μl
$57.0 2023-05-17
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F1604-0385-5μmol
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F1604-0385-10μmol
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F1604-0385-20μmol
3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
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$79.0 2023-05-17
Life Chemicals
F1604-0385-1mg
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866725-84-0 90%+
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F1604-0385-2mg
3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
866725-84-0 90%+
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$59.0 2023-05-17
Life Chemicals
F1604-0385-3mg
3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
866725-84-0 90%+
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$63.0 2023-05-17
Life Chemicals
F1604-0385-4mg
3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
866725-84-0 90%+
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F1604-0385-5mg
3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
866725-84-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1604-0385-10mg
3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
866725-84-0 90%+
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$79.0 2023-05-17
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